N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide
Brand Name: Vulcanchem
CAS No.: 1798515-55-5
VCID: VC4256910
InChI: InChI=1S/C13H18ClNO3/c1-3-18-9-13(16)15-8-12(17-2)10-6-4-5-7-11(10)14/h4-7,12H,3,8-9H2,1-2H3,(H,15,16)
SMILES: CCOCC(=O)NCC(C1=CC=CC=C1Cl)OC
Molecular Formula: C13H18ClNO3
Molecular Weight: 271.74

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide

CAS No.: 1798515-55-5

Cat. No.: VC4256910

Molecular Formula: C13H18ClNO3

Molecular Weight: 271.74

* For research use only. Not for human or veterinary use.

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide - 1798515-55-5

Specification

CAS No. 1798515-55-5
Molecular Formula C13H18ClNO3
Molecular Weight 271.74
IUPAC Name N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide
Standard InChI InChI=1S/C13H18ClNO3/c1-3-18-9-13(16)15-8-12(17-2)10-6-4-5-7-11(10)14/h4-7,12H,3,8-9H2,1-2H3,(H,15,16)
Standard InChI Key YARYEPMYTKXLPO-UHFFFAOYSA-N
SMILES CCOCC(=O)NCC(C1=CC=CC=C1Cl)OC

Introduction

Synthesis

The synthesis of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide would typically involve a multi-step process starting from readily available precursors. A common approach might include the reaction of a chloroacetyl chloride derivative with an appropriate amine, followed by modification of the resulting intermediate to introduce the methoxyethyl and ethoxy groups.

Synthesis Steps:

  • Preparation of Intermediate: React a chloroacetyl chloride with an amine to form an amide intermediate.

  • Introduction of Methoxyethyl Group: Modify the intermediate to include a methoxyethyl side chain, potentially through nucleophilic substitution or etherification reactions.

  • Introduction of Ethoxy Group: Modify the carbonyl carbon to include an ethoxy group, possibly through transesterification or similar reactions.

Potential Applications

While specific applications of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide are not well-documented, compounds with similar structures have been explored for their biological activities, such as anti-inflammatory, antimicrobial, or antiviral properties. The presence of a chlorophenyl group and ethoxy side chains could influence its pharmacokinetic properties, such as solubility and bioavailability.

Safety and Handling

Handling of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-ethoxyacetamide should follow standard laboratory safety protocols due to its potential for skin and eye irritation, similar to other organic compounds. Specific safety data are not available, but general precautions include wearing protective clothing and working in a well-ventilated area.

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